- The Heck coupling reaction using aryl vinyl ketones: Synthesis of flavonoidsEuropean Journal of Organic Chemistry, 2004, (13), 2894-2898,
Cas no 10493-09-1 ((+/-)-3',4',7-tri-o-methylbutin)
10493-09-1 structure
(+/-)-3',4',7-tri-o-methylbutin
10493-09-1
C18H18O5
314.333
2044776
(+/-)-3',4',7-tri-o-methylbutin Properties
Names and Identifiers
-
- (+/-)-3',4',7-tri-o-methylbutin
- (+/-)-3',4',7-trimethoxyflavanone
- (-)-7,3',4'-tri-O-methylbutin
- 2-(3,4-Dimethoxy-phenyl)-7-methoxy-chroman-4-on
- 2-(3,4-dimethoxy-phenyl)-7-methoxy-chroman-4-one
- 3',4',7-trimethoxyflavanone
- 7,3',4'-trimethoxy-flavanone
- 7,3',4'-trimethoxyflavanone
- +Expand
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(+/-)-3',4',7-tri-o-methylbutin Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sodium ethanethiolate Solvents: Dimethylformamide ; 4 h, reflux
1.2 Reagents: Hydrochloric acid , Sodium chloride Solvents: Water
1.2 Reagents: Hydrochloric acid , Sodium chloride Solvents: Water
Reference
(+/-)-3',4',7-tri-o-methylbutin Raw materials
(+/-)-3',4',7-tri-o-methylbutin Preparation Products
- 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, (E)- (104236-79-5)
- (+/-)-3',4',7-tri-o-methylbutin (10493-09-1)
- Butin (21913-99-5)
- 3-Methoxy-2',4',4-trihydroxychalcone (34000-39-0)
- Butein (487-52-5)
- (2E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one (57601-14-6)
- Sappanchalcone (94344-54-4)
(+/-)-3',4',7-tri-o-methylbutin Related Literature
-
Patrick Davidson,Marianne Impéror-Clerc J. Mater. Chem., 2011,21, 18191-18194
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David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
-
Christophe Saudan,Paola Ceroni,Veronica Vicinelli,Mauro Maestri,Vincenzo Balzani,Marius Gorka,Sang-Kyu Lee,Jeroen van Heyst,Fritz Vögtle Dalton Trans., 2004, 1597-1600
-
Hye Jeong Kong,Saerona Kim,Thanh-Hai Le,Yukyung Kim,Geunsu Park,Oh Seok Kwon Nanoscale, 2017,9, 17450-17458
-
Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
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